Cas no 882270-57-7 ()

• CAS No: 882270-57-7
• MF: C₁₄H₂₁NO₂S
• MW: 267.387042760849
• CID: 6710934
• PubChem ID: 2818768
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C14H21NO2S/c1-13-6-5-9-15(12-13)10-11-18(16,17)14-7-3-2-4-8-14/h2-4,7-8,13H,5-6,9-12H2,1H3
• InChI Key： VUSFUJNWTGIEGZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCN1CCCC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 267.12930009g/mol
• Monoisotopic Mass: 267.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds